2-Fluoro-1-(2,4,5-trimethylphenyl)ethan-1-amine

• Molecular Formula: C11H16FN
• Molecular Weight: 181.25 g/mol
• IUPAC Name: 2-fluoro-1-(2,4,5-trimethylphenyl)ethanamine
• InChI: InChI=1S/C11H16FN/c1-7-4-9(3)10(5-8(7)2)11(13)6-12/h4-5,11H,6,13H2,1-3H3
• InChI Key: UKNJCTMCKCQVGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)C(CF)N)C

Description

2-Fluoro-1-(2,4,5-trimethylphenyl)ethan-1-amine is a fluorinated aromatic amine characterized by a phenyl ring substituted with three methyl groups (at positions 2, 4, and 5) and a fluoroethylamine side chain. This compound is of interest in medicinal chemistry and materials science due to the electronic effects of fluorine and the steric bulk of the trimethylphenyl group. The fluorine atom at the β-position of the ethylamine chain likely enhances metabolic stability and modulates basicity compared to non-fluorinated analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Fluoro-1-(2,4,5-trimethylphenyl)ethan-1-amine typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 2,4,5-trimethylbenzaldehyde and fluoroethylamine.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of a suitable solvent (e.g., ethanol) and a catalyst (e.g., palladium on carbon).

Reaction Steps: The key steps include the formation of an imine intermediate, followed by reduction to yield the desired amine product.

Industrial Production Methods

In an industrial setting, the production of 2-Fluoro-1-(2,4,5-trimethylphenyl)ethan-1-amine may involve large-scale batch or continuous processes. The reaction conditions are optimized to ensure high yield and purity of the final product. Common techniques include:

Catalytic Hydrogenation: Using hydrogen gas and a suitable catalyst to reduce the imine intermediate.

Purification: Employing methods such as distillation or recrystallization to purify the product.

Chemical Reactions Analysis

Types of Reactions

2-Fluoro-1-(2,4,5-trimethylphenyl)ethan-1-amine can undergo various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding imines or nitriles.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are commonly used.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Substitution: Nucleophiles such as sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) are used.

Major Products

Oxidation: Formation of imines or nitriles.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of substituted ethanamines with different functional groups.

Scientific Research Applications

2-Fluoro-1-(2,4,5-trimethylphenyl)ethan-1-amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Fluoro-1-(2,4,5-trimethylphenyl)ethan-1-amine involves its interaction with specific molecular targets. The fluorine atom enhances the compound’s ability to form strong interactions with enzymes or receptors, potentially leading to biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight key structural analogs of 2-Fluoro-1-(2,4,5-trimethylphenyl)ethan-1-amine, focusing on substituent effects, synthesis, and physicochemical properties.

Compound Name	Molecular Formula	Substituents	Molecular Weight	Synthesis Method (Key Steps)	Notable Properties/Applications	References
2-Fluoro-1-(2,4,5-trimethylphenyl)ethan-1-amine	C₁₁H₁₆FN	2,4,5-trimethylphenyl, β-fluoro	181.25	Likely via halogen exchange or Grignard	Enhanced metabolic stability, potential CNS applications
(1S)-1-(2,4,5-Trimethylphenyl)ethan-1-amine	C₁₁H₁₇N	2,4,5-trimethylphenyl	163.26	Catalytic hydrogenation or reductive amination	Lower polarity; baseline for fluorinated analog comparison
2-Fluoro-2-[4-(trifluoromethyl)phenyl]ethan-1-amine	C₉H₉F₄N	4-CF₃, β-fluoro	207.17	Fluorination via electrophilic substitution	High electron-withdrawing effect; possible use in agrochemicals
2-(4-Fluoro-2-methoxyphenyl)ethan-1-amine	C₉H₁₂FNO	4-fluoro-2-methoxy	169.20	Methoxy introduction via SNAr reaction	Increased solubility; research tool in neuropharmacology
1-[4-(2,2,2-Trifluoroethoxy)phenyl]ethan-1-amine	C₁₀H₁₂F₃NO	4-OCH₂CF₃	219.21	Trifluoroethylation under basic conditions	Lipophilic; potential PET tracer precursor

Structural and Electronic Effects

• Fluorine vs. Hydrogen: The β-fluorine in the target compound reduces basicity compared to its non-fluorinated analog (pKa ~8.5 vs. ~10.2 estimated), enhancing blood-brain barrier penetration .
• Methoxy and Trifluoroethoxy Groups : These substituents improve solubility (logP reduction by ~0.5–1.0 units) and stabilize aromatic rings against oxidative metabolism, as seen in and .

Biological Activity

2-Fluoro-1-(2,4,5-trimethylphenyl)ethan-1-amine, a fluorinated derivative of ethanamine, has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C11H16FN
• Molecular Weight : 181.25 g/mol
• CAS Number : 1823692-32-5

Biological Activity Overview

The biological activity of 2-Fluoro-1-(2,4,5-trimethylphenyl)ethan-1-amine can be categorized into several key areas:

• Anticancer Properties
  • Recent studies have indicated that compounds with similar structures exhibit significant anticancer activities. For instance, fluorinated derivatives often enhance the potency of anticancer agents by improving their interaction with biological targets (e.g., proteins involved in cancer progression) .
  • A comparative analysis showed that the presence of fluorine atoms in the molecular structure can improve the efficacy against various cancer cell lines by enhancing binding affinity .
• Neuropharmacological Effects
  • The compound's structural similarity to known psychoactive substances suggests potential neuropharmacological effects. It may interact with neurotransmitter systems, particularly those involving serotonin and dopamine receptors .
  • Research indicates that modifications in the amine structure can lead to changes in receptor binding profiles, potentially influencing mood and cognition .
• Anti-inflammatory Activity
  • Compounds similar to 2-Fluoro-1-(2,4,5-trimethylphenyl)ethan-1-amine have been reported to exhibit anti-inflammatory properties through the inhibition of pro-inflammatory cytokines .
  • The mechanism may involve the modulation of signaling pathways associated with inflammation, such as NF-kB .

The biological activity of 2-Fluoro-1-(2,4,5-trimethylphenyl)ethan-1-amine is believed to involve several mechanisms:

• Receptor Modulation : The compound may act as an agonist or antagonist at specific receptor sites, influencing various physiological responses.
• Enzyme Inhibition : Similar compounds have shown potential in inhibiting enzymes linked to disease processes, such as monoacylglycerol lipase (MAGL), which is involved in endocannabinoid metabolism .

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
Anticancer	Enhanced efficacy against cancer cell lines due to fluorination
Neuropharmacological	Potential interactions with serotonin and dopamine receptors
Anti-inflammatory	Inhibition of pro-inflammatory cytokines

Case Study Example

A study conducted on a series of fluorinated amines revealed that those with a similar structure to 2-Fluoro-1-(2,4,5-trimethylphenyl)ethan-1-amine exhibited improved cytotoxicity against human cancer cell lines compared to non-fluorinated analogs. The study emphasized the role of fluorine in enhancing the binding affinity to target proteins involved in tumor growth .